2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C18H17N5O3S3/c1-10-21-22-17(29-10)20-14(24)9-28-18-19-13-6-7-27-15(13)16(25)23(18)11-4-3-5-12(8-11)26-2/h3-5,8H,6-7,9H2,1-2H3,(H,20,22,24)
• InChI Key: IAOCQBPXJPYSBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)OC)SCC3
• Molecular Formula: C18H17N5O3S3
• Molecular Weight: 447.6 g/mol

Description

The compound “2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, an efficient approach to quinazolin-4 (3H)-ones was developed by a one-pot intermolecular annulation reaction of o-amino benzamides and thiols. This method has the features of good functional group tolerance, being transition metal and external oxidant free, and easy operation.

Scientific Research Applications

Antitumor Activity

• Research has demonstrated the potential antitumor activity of thieno[3,2-d]pyrimidine derivatives. A study found that these compounds showed potent anticancer activity against human cancer cell lines, comparable to doxorubicin, a well-known anticancer drug (Hafez & El-Gazzar, 2017).
• Another study focused on the design, synthesis, and in vitro cytotoxic activity of certain derivatives, identifying a compound that exhibited significant cancer cell growth inhibition against multiple cancer cell lines (Al-Sanea et al., 2020).

Antimicrobial Activity

• The antimicrobial potential of derivatives has been evaluated. For instance, some novel derivatives were screened for antimicrobial activity and showed promising results against various bacterial and fungal strains (El Azab & Abdel-Hafez, 2015).

Chemical Synthesis Applications

• These compounds have been utilized in the synthesis of diverse heterocycles, demonstrating their versatility as precursors in chemical reactions (Moradivalikboni et al., 2014).
• Additionally, their role in the synthesis of mesoionic derivatives with insecticidal activities has been explored (He et al., 2019).